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Compound of Interest

Compound Name: Prometon-d14

Cat. No.: B12304778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for Prometon-
d14. While a specific Safety Data Sheet (SDS) for the deuterated form, Prometon-d14, is not

readily available, the safety and handling procedures are based on the well-established data

for its non-deuterated counterpart, Prometon. The isotopic labeling with deuterium is not

expected to significantly alter the chemical's primary hazardous properties. This document

synthesizes available data to ensure the safe use of Prometon-d14 in a laboratory setting.

Hazard Identification and Classification
Prometon is classified as a non-selective herbicide that functions by inhibiting photosynthesis.

[1] In laboratory settings, it is crucial to handle it as a potentially hazardous substance. Based

on the available data for Prometon, the primary hazards include:

Health Hazards: Harmful if swallowed or inhaled. Causes serious eye damage and skin

irritation. May cause genetic defects.

Physical Hazards: While the pure compound is a crystalline solid, formulations can be

flammable liquids and vapors.

Environmental Hazards: Toxic to aquatic life with long-lasting effects. It is highly mobile in soil

and has the potential for groundwater contamination.[1]
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Quantitative Safety Data
The following table summarizes the key quantitative toxicological and physical properties of

Prometon. This data is essential for risk assessment and the implementation of appropriate

safety measures.

Property Value Reference

Acute Oral Toxicity (LD50) 2276 mg/kg (rat) [2]

2160 mg/kg (mouse) [3]

2980 mg/kg (rat) [3]

Acute Dermal Toxicity (LD50) > 2500 mg/kg (rabbit)

Acute Inhalation Toxicity

(LC50)
36 g/m³ (4 hr, rat)

Aquatic Toxicity (LC50, 96 hr) 20 ppm (rainbow trout) [3]

> 32 ppm (bluegill sunfish) [3]

Melting Point 91-92 °C [3]

Vapor Pressure 2.3 x 10⁻⁶ Torr (at 20 °C) [3]

Water Solubility 750 ppm (at 20 °C) [2][3]

Experimental Protocols and Safe Handling
Adherence to strict experimental protocols is paramount to ensure the safety of laboratory

personnel and the environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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Personal Protective Equipment (PPE)

Eye Protection
(Safety glasses with side shields or goggles)

Hand Protection
(Chemical-resistant gloves, e.g., Nitrile)

Body Protection
(Lab coat, closed-toe shoes)

Respiratory Protection
(Use in a well-ventilated area or fume hood.

Respirator may be required for large quantities or poor ventilation.)
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Caption: Required Personal Protective Equipment for handling Prometon-d14.

Engineering Controls
Ventilation: Always handle Prometon-d14 in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is mandatory.

Designated Area: Establish a designated area for handling Prometon-d14, clearly marked

with appropriate hazard signs.

Handling and Storage

Handling Procedures Storage

Receipt of Chemical
(Inspect for damage)

Handling
(Weighing, preparing solutions in fume hood)

Transportation
(Use secondary containment)

Storage Conditions
(Store in a cool, dry, well-ventilated area)

Incompatible Materials
(Keep away from strong acids)

Container
(Keep tightly closed in original or compatible container)
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Caption: Workflow for the safe handling and storage of Prometon-d14.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors. Wash

hands thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong acids.[4] Keep containers tightly closed.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

First Aid Measures

Inhalation
(Move to fresh air. Seek medical attention if symptoms persist.)

Skin Contact
(Remove contaminated clothing. Wash skin with soap and water for 15-20 minutes.)

Eye Contact
(Rinse cautiously with water for several minutes. Remove contact lenses. Seek immediate medical attention.)

Ingestion
(Do NOT induce vomiting. Rinse mouth. Seek immediate medical attention.)
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Caption: First aid procedures for exposure to Prometon-d14.

Accidental Release and Disposal
Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE. For solid spills,

carefully sweep or scoop up the material to avoid creating dust. For liquid spills, absorb with
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an inert material. Place all waste in a sealed container for disposal.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations. Do not allow the chemical to enter drains or waterways.

Signaling Pathways and Mode of Action
Prometon is a systemic herbicide that is absorbed through the roots and foliage.[1] Its primary

mode of action is the inhibition of photosynthesis at photosystem II.[2]

Photosynthesis Inhibition
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Caption: Mechanism of action of Prometon as a photosynthesis inhibitor.
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By understanding and implementing these safety protocols, researchers can minimize the risks

associated with the handling of Prometon-d14 and ensure a safe laboratory environment. This

guide should be used in conjunction with a formal risk assessment and any institution-specific

safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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